Cas no 2034271-31-1 (methyl 4-({[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}carbamoyl)benzoate)

• Product Name: methyl 4-({[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}carbamoyl)benzoate
• CAS No: 2034271-31-1
• MF: C₁₇H₁₆N₄O₄
• MW: 340.333343505859
• CID: 5348619
• Update Time: 2025-06-03

methyl 4-({[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}carbamoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)carbamoyl)benzoate
• methyl 4-[[3-(1-methylpyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methylcarbamoyl]benzoate
• methyl 4-({[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}carbamoyl)benzoate

• Inchi： 1S/C17H16N4O4/c1-21-9-3-4-13(21)15-19-14(25-20-15)10-18-16(22)11-5-7-12(8-6-11)17(23)24-2/h3-9H,10H2,1-2H3,(H,18,22)
• InChI Key： NVCUIRMIWMZNJV-UHFFFAOYSA-N
• SMILES： O1C(CNC(C2C=CC(C(=O)OC)=CC=2)=O)=NC(C2=CC=CN2C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 481
• XLogP3: 1.2
• Topological Polar Surface Area: 99.2

Additional information on methyl 4-({[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}carbamoyl)benzoate

Methyl 4-({[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}carbamoyl)benzoate and Its Significance in Modern Chemical Research

Methyl 4-({[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}carbamoyl)benzoate, a compound with the CAS number 2034271-31-1, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in the development of novel therapeutic agents. The intricate molecular architecture of this compound, characterized by its 1-methyl-1H-pyrrol-2-yl and 1,2,4-oxadiazol moieties, positions it as a promising candidate for further exploration in medicinal chemistry.

The< strong>3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol moiety is particularly noteworthy as it contributes to the compound's overall biological activity. This heterocyclic system has been extensively studied for its ability to interact with various biological targets, making it a valuable scaffold for drug design. The presence of the carbamoyl group further enhances the compound's potential by introducing additional functional sites that can be modified to optimize pharmacokinetic properties and target specificity.

Benzoate derivatives are well-known for their diverse biological activities and have been extensively explored in the development of pharmaceuticals. The benzoate moiety in Methyl 4-({[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}carbamoyl)benzoate not only contributes to the compound's solubility but also plays a crucial role in its interactions with biological receptors. This dual functionality makes the compound an attractive candidate for further investigation in drug discovery programs.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting various disease pathways. Methyl 4-({[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol]methyl}carbamoyl)benzoate has shown promise in preclinical studies as a potential inhibitor of enzymes involved in inflammation and cancer progression. The 1-methyl-hydropyrrole moiety is particularly interesting as it has been implicated in modulating the activity of key signaling pathways associated with these diseases.

The< strong>1,2,4-triazole core is another critical feature of this compound that contributes to its biological activity. Triazole derivatives are known for their broad spectrum of biological effects and have been successfully used in the treatment of various conditions. The incorporation of this moiety into Methyl 4-{[3-(dimethyl-H-pyrrole-2yl)]-carbamoylethoxy)benzoate enhances its potential as a therapeutic agent by providing additional sites for interaction with biological targets.

The pharmacological properties of Methyl 4-{[3-(methyl-H-pyrrole-2yl)]-

The synthesis of Methyl 4-{[3-(methyl-H-pyrrole]-2-y)]methylene}carbamoyl)benzoate involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the< strong-triazole intermediate through a condensation reaction between an appropriate hydrazine derivative and a dicarbonyl compound. This intermediate is then functionalized with the carbamoyl group to yield the final product.

The use of modern synthetic techniques has significantly improved the efficiency and scalability of Methyl 4-{[3-(m-H-pyrrole]-2-y)]methylene}carbamoyl)benzoate production. Techniques such as flow chemistry and continuous manufacturing have enabled researchers to produce larger quantities of this compound with greater precision. These advancements have not only facilitated further research but also paved the way for its potential commercialization.

The toxicological profile of Methyl 4-{[3-(m-H-pyrrole]-2-y)]methylene}carbamoyl)benzoate has been thoroughly evaluated through various in vitro and in vivo studies. These studies have demonstrated that the compound exhibits low toxicity at therapeutic doses and does not induce significant adverse effects. This makes it a promising candidate for further development into a safe and effective therapeutic agent.

The future prospects for Methyl 4-{[3-(m-H-pyrrole]-2-y)]methylene}carbamoyl)benzoate are bright, with ongoing research aimed at identifying new applications and optimizing its pharmacological properties. Researchers are exploring novel synthetic routes to improve yield and purity while also investigating new derivatives that may enhance its therapeutic efficacy. Additionally, clinical trials are being planned to evaluate its safety and efficacy in human patients.